Phenyl 5-cyanopyrazin-2-ylcarbamate

• Molecular Formula: C12H8N4O2
• Molecular Weight: 240.22 g/mol
• IUPAC Name: phenyl N-(5-cyanopyrazin-2-yl)carbamate
• InChI: InChI=1S/C12H8N4O2/c13-6-9-7-15-11(8-14-9)16-12(17)18-10-4-2-1-3-5-10/h1-5,7-8H,(H,15,16,17)
• InChI Key: FMDUIXVUAMELIC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OC(=O)NC2=NC=C(N=C2)C#N

Description

Phenyl 5-cyanopyrazin-2-ylcarbamate is a useful research compound. Its molecular formula is C12H8N4O2 and its molecular weight is 240.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Amino 5-cyano pyrazine (0.25 g, 2.08 mmol) was dissolved in THF and DCM (3:1, 40 mL) and pyridine (0.49 g, 6.2 mmol) was added. The mixture was stirred for 15 minutes. Phenylchloroformate (0.97 g, 6.2 mmol) was added and the reaction mixture was heated at 50° C. for 2 hours. The reaction mixture was cooled to RT and DCM (40 mL) and water (25 mL) were added. The separated organic layer was washed with water (2×25 mL), brine (25 mL), dried (Na2SO4) and the solvents evaporated under reduced pressure. The product was purified by column chromatography on neutral silica gel using 15-20% EtOAc in hexane to give the title compound (0.29 g, 54%).

Synthesis routes and methods II

Procedure details

A solution of Example 1B (6.0 g, 50 mmol) in a mixture of dichloromethane (100 mL) and THF (200 mL) in a room temperature water bath was treated with pyridine (4.45 mL, 55 mmol), treated dropwise with phenyl chloroformate (10.0 mL, 80 mmol), and stirred at room temperature overnight. The mixture was treated with ethyl acetate (500 mL) and filtered. The filter cake was washed with ethyl acetate and the combined filtrates were washed with brine, dried (MgSO4), filtered, and concentrated. The concentrate was triturated with 30% ethyl acetate/hexanes to provide 8.50 g (70.8%) of the desired product. MS (APCI(+)) m/z 241 (M+H)+; 1H NMR (300 MHz, DMSO-d6) δ 11.76 (s, 1H), 9.20 (s, 1H), 8.98 (s, 1H), 7.20–7.50 (m, 5H).